Cas no 117918-23-7 (Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid)

• Product Name: Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid
• CAS No: 117918-23-7
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD00037431
• CID: 135985
• PubChem ID: 2755960
• Update Time: 2025-09-27

Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(tert-Butoxycarbonyl)-5,5-dimethylthiazolidine-4-carboxylic acid
• 3,4-Thiazolidinedicarboxylicacid, 5,5-dimethyl-, 3-(1,1-dimethylethyl) ester, (4R)-
• Boc-(R)-5,5-diMethyl-1,3-thiazolidine-4-carboxylic acid
• BOC-(R)-5,5-DIMETHYLTHIAZOLIDINE-4-CARBOXYLIC ACID
• BOC-L-DMTA
• BOC-L-DTC-OH
• (R)-BOC-DTC
• N-ALPHA-T-BUTYLOXYCARBONYL-L-5,5-DIMETHYL-THIAZOLIDINE
• (R)-BOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• N-ALPHA-TERT-BUTYLOXYCARBONYL-L-5,5-DIMETHYL-THIAZOLIDINE
• Boc-L-5,5-dimethylthiazolidine-4-carboxylic acid
• D74076
• FZSPELSRTNXPPY-SSDOTTSWSA-N
• (4R)-5,5-Dimethyl-thiazolidine-3,4-dicarboxylic acid 3-tert-butyl ester
• 117918-23-7
• CS-0079619
• 3,4-Thiazolidinedicarboxylicacid,5,5-dimethyl-,3-(1,1-dimethylethyl)ester,(4R)-
• Boc-(R)-Dtc-OH
• SCHEMBL629002
• (R)-5,5-Dimethyl-thiazolidine-3,4-dicarboxylic acid 3-tert-butyl ester
• (R)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• (R)-3-tert-butoxycarbonyl-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• (R)-3-(tert-Butoxycarbonyl)-5,5-dimethylthiazolidine-4-carboxylicacid
• A803846
• AKOS015900331
• J-003680
• Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid

• MDL： MFCD00037431
• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-6-17-11(4,5)7(12)8(13)14/h7H,6H2,1-5H3,(H,13,14)/t7-/m1/s1
• InChI Key： FZSPELSRTNXPPY-SSDOTTSWSA-N
• SMILES： S1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 261.10300
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.14000
• LogP: 2.09750

Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on Boc-(r)-5,5-dimethylthiazolidine-4-carboxylic Acid

Recent Advances in Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid (CAS: 117918-23-7) Research

Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid (CAS: 117918-23-7) is a chiral building block widely used in the synthesis of pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in the development of peptidomimetics, enzyme inhibitors, and other therapeutic agents. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the key areas of research involving Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid is its role in the synthesis of constrained peptides. The rigid thiazolidine ring structure imparts conformational stability, making it an attractive scaffold for designing peptide-based drugs. Recent publications have demonstrated its utility in the development of protease inhibitors, particularly those targeting viral proteases such as SARS-CoV-2 Mpro. The compound's ability to mimic natural amino acids while introducing steric constraints has been leveraged to enhance binding affinity and selectivity.

In addition to its applications in peptide synthesis, Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid has been investigated for its potential in asymmetric catalysis. Researchers have explored its use as a chiral auxiliary in the synthesis of enantiomerically pure compounds. A 2023 study published in the Journal of Organic Chemistry reported the successful application of this compound in the asymmetric synthesis of β-amino acids, achieving high enantioselectivity and yield. This advancement opens new avenues for the production of chiral intermediates in drug development.

Another notable development is the exploration of Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid in the design of novel glycopeptide antibiotics. The compound's unique structural features have been utilized to modify existing antibiotics, improving their efficacy against resistant bacterial strains. Recent in vitro studies have shown promising results, with modified glycopeptides exhibiting enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

Furthermore, computational studies have provided insights into the molecular interactions of Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid with biological targets. Molecular docking and dynamics simulations have revealed favorable binding modes with various enzymes, supporting its use in rational drug design. These in silico approaches have been complemented by experimental validation, as demonstrated in a recent study published in Bioorganic & Medicinal Chemistry Letters.

In conclusion, Boc-(R)-5,5-dimethylthiazolidine-4-carboxylic Acid (CAS: 117918-23-7) continues to be a valuable tool in chemical biology and medicinal chemistry. Its versatility in synthesis, combined with its biological relevance, makes it a focal point of ongoing research. Future studies are expected to further explore its applications in drug discovery, particularly in the development of next-generation therapeutics for infectious diseases and cancer.